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Compound of Interest

Compound Name: 2-Chloro-5-ethoxy-3-fluoropyridine

Cat. No.: B8059802 Get Quote

Executive Summary & Chemical Identity
This guide serves as an advanced technical manual and Safety Data Sheet (SDS) for 2-
Chloro-5-ethoxy-3-fluoropyridine, a specialized halogenated heterocyclic building block.

Unlike generic SDS documents, this whitepaper integrates safety protocols with the molecule's

structural reactivity profile, aiding researchers in both safe handling and synthetic application.

This compound is a critical scaffold in the development of kinase inhibitors and agrochemicals,

where the specific substitution pattern (2-Cl, 3-F, 5-OEt) modulates lipophilicity and metabolic

stability.
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Parameter Detail

Chemical Name 2-Chloro-5-ethoxy-3-fluoropyridine

CAS Number 1353776-88-1

Molecular Formula C₇H₇ClFNO

Molecular Weight 175.59 g/mol

SMILES CCOc1cncc(F)c1Cl

Structure
Pyridine core substituted at C2 (Chloro), C3

(Fluoro), C5 (Ethoxy)

Physical State
Solid (Low-melting) or Viscous Liquid (purity

dependent)

Hazard Identification (GHS Classification)
Rationale: As a halogenated pyridine, this compound exhibits significant irritant properties

typical of electron-deficient heteroaromatics. The presence of the fluorine atom increases

lipophilicity, potentially enhancing skin absorption compared to non-fluorinated analogs.

Classification (Regulation (EC) No 1272/2008)
Skin Irritation: Category 2 (H315)[1][2][3]

Eye Irritation: Category 2A (H319)

STOT - Single Exposure: Category 3 (Respiratory System) (H335)[2]

Label Elements
Signal Word:WARNING
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Hazard Statement Description

H315 Causes skin irritation.[4][1][2][5]

H319 Causes serious eye irritation.[4]

H335 May cause respiratory irritation.[4][1][2]

Precautionary Statements (Scientific Context):

P261: Avoid breathing dust/fume/gas/mist/vapors.[4][5] Context: Use in a fume hood with a

face velocity >100 fpm.

P280: Wear protective gloves (Nitrile >0.11mm)/eye protection (Chemical Goggles).

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[5] Remove

contact lenses.[4][5][6] Context: Fluorinated pyridines can cause rapid corneal clouding;

immediate irrigation is critical.

Composition & Structural Reactivity
Understanding the reactivity is crucial for safety. The 2-chloro position is activated for

Nucleophilic Aromatic Substitution (SNAr), making the molecule reactive toward biological

nucleophiles (proteins/DNA), which underpins its toxicity profile.

Reactivity Profile
2-Position (Cl): Highly susceptible to displacement by amines or thiols. Safety Implication:

Corrosive/sensitizing potential upon prolonged contact.

3-Position (F): Enhances the electrophilicity of the ring but is less likely to be displaced than

the chlorine.

5-Position (OEt): Electron-donating group; slightly deactivates the ring compared to the di-

halo precursor, reducing volatility but not eliminating it.

Emergency Response Protocols
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Standard First Aid is insufficient for research chemicals; these protocols assume a high-purity

laboratory setting.

First Aid Measures
Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. Mechanism:

Halogenated pyridines can cause delayed pulmonary edema. Monitor for 24 hours if

exposure was significant.

Skin Contact: Wash with soap and water for 15 minutes. Contraindication: Do not use

organic solvents (ethanol/DMSO) to clean skin, as they may increase transdermal absorption

of the fluorinated compound.

Eye Contact: Flush with water for 15 minutes. Consult an ophthalmologist immediately.

Ingestion: Rinse mouth. Do NOT induce vomiting.

Firefighting Measures
Suitable Media: Carbon dioxide (CO₂), Dry chemical, Alcohol-resistant foam.[4]

Specific Hazards: Thermal decomposition releases toxic gases:

Hydrogen Chloride (HCl)

Hydrogen Fluoride (HF) - Requires specific awareness; standard turnout gear may

degrade.

Nitrogen Oxides (NOx)[3]

Carbon Monoxide (CO)

Handling, Storage & Engineering Controls
Rationale: The stability of the ethoxy ether linkage and the reactive chloro-pyridine core

dictates storage conditions.

Storage Protocol
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Atmosphere: Store under Inert Gas (Argon or Nitrogen). Moisture can hydrolyze the C-Cl

bond over time, releasing HCl.

Temperature:2-8°C (Refrigerate).

Container: Amber glass vials with Teflon-lined caps. Avoid metal containers due to potential

corrosion from trace acid hydrolysis.

Engineering Controls Workflow
The following DOT diagram illustrates the decision logic for handling this compound based on

operation scale.

Handling 2-Chloro-5-ethoxy-3-fluoropyridine

Check Operation Scale

< 1 gram (Analytical) > 1 gram (Preparative)

Standard Fume Hood
(Sash at 18 inches)

Glovebox or
Local Exhaust Ventilation

High Risk of Dust/Vapor

PPE: Nitrile Gloves,
Safety Glasses, Lab Coat

PPE: Double Nitrile,
Face Shield, Tyvek Sleeves

Waste: Halogenated Organic Stream
(Do NOT mix with strong acids)
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Figure 1: Risk-based handling decision tree for halogenated pyridine scaffolds.

Physical and Chemical Properties
Note: Data derived from structural analogs where experimental values for CAS 1353776-88-1

are unavailable.

Property Value / Estimate

Appearance Off-white to pale yellow solid (or semi-solid)

Odor Characteristic pyridine-like (disagreeable)

Melting Point Estimated: 35-50°C (Low melting solid)

Boiling Point Estimated: 220-240°C

Solubility
Soluble in DCM, Ethyl Acetate, DMSO,

Methanol. Insoluble in water.

LogP ~2.5 (Estimated) - Moderate lipophilicity

Synthesis & Application Context
For the Researcher: This section provides context on how this molecule is typically utilized,

aiding in experimental design.

Common Synthetic Utility
This scaffold is primarily used to introduce the 5-ethoxy-3-fluoropyridine moiety into larger drug

molecules.

Suzuki-Miyaura Coupling: The C2-Chlorine is an excellent handle for palladium-catalyzed

cross-coupling with aryl boronic acids.

SNAr Reactions: Displacement of the C2-Chlorine by amines to form amino-pyridines

(kinase hinge binders).
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Synthetic Pathway Visualization
The following diagram outlines the typical synthetic flow utilizing this intermediate.

2-Chloro-5-ethoxy-3-fluoropyridine
(The Scaffold)

Biaryl Product
(Suzuki Coupling)Route A

Aminopyridine
(SNAr Substitution)

Route B

Aryl Boronic Acid
(Pd catalyst)

Primary Amine
(Base/Heat)

Click to download full resolution via product page

Figure 2: Common synthetic transformations for 2-Chloro-5-ethoxy-3-fluoropyridine.

Ecological Information & Disposal
Environmental Fate[2]

Persistence: Halogenated pyridines are generally resistant to biodegradation.

Bioaccumulation: Low to moderate potential (LogP ~2.5).

Aquatic Toxicity: Harmful to aquatic life with long-lasting effects (H412 implied).

Disposal Considerations
Waste Stream:Halogenated Organic Solvents.

Prohibition: Do not dispose of via sink or domestic waste.

Destruction: High-temperature incineration with scrubber systems (to capture HCl and HF).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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